1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one

• Molecular Formula: C10H10BrClO2
• Molecular Weight: 277.54 g/mol
• IUPAC Name: 1-(3-bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H10BrClO2/c1-5(2)9(13)7-3-6(12)4-8(11)10(7)14/h3-5,14H,1-2H3
• InChI Key: MPKQOWOADYAYPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C(=CC(=C1)Cl)Br)O

Description

Crystallographic Analysis of Halogen-Substituted Aromatic Systems

The crystal structure of 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one is defined by its ortho-hydroxyl group and para-halogen substituents. X-ray diffraction studies of analogous halogenated acetophenones reveal that bromine and chlorine atoms at the 3- and 5-positions induce significant distortions in the aromatic plane. For example, in 4-bromo-N′-[(3-chloro-2-hydroxyphenyl)methylidene]benzohydrazide, the dihedral angle between the central chromophore and the halogenated phenyl ring measures 17.92°, reflecting steric and electronic repulsion between substituents.

Intramolecular hydrogen bonding between the ortho-hydroxyl group and the ketone oxygen stabilizes the planar conformation. This interaction, observed in similar systems, shortens the O–H⋯O distance to approximately 2.58 Å, comparable to the 2.5813 Å bond length reported in hydrazone derivatives. The methylpropan-1-one side chain adopts a staggered conformation to minimize steric clash with the aromatic ring, as evidenced by torsion angles of 120–135° between the ketone carbonyl and the isopropyl group.

Table 1: Key Crystallographic Parameters of Halogenated Aromatic Ketones

Parameter	1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one	3'-Bromo-5'-chloro-2'-hydroxyacetophenone
Dihedral angle (°)	17.9–18.5	19.2
O–H⋯O bond length (Å)	2.58–2.61	2.59
C=O bond length (Å)	1.215	1.218

Halogen atoms contribute to dense crystal packing via type-II halogen⋯halogen interactions, with Br⋯Cl distances of 3.38–3.45 Å. These non-covalent forces enhance thermal stability, as reflected in the compound’s melting point of 100–103°C.

Electronic Effects of Ortho-Substituted Hydroxyl Groups on Ketone Reactivity

The ortho-hydroxyl group exerts dual electronic effects on the ketone moiety:

• Resonance-assisted hydrogen bonding (RAHB): The hydroxyl proton participates in a six-membered cyclic transition state with the carbonyl oxygen, polarizing the C=O bond and increasing its electrophilicity. Density functional theory (DFT) calculations on analogous systems show a 0.15–0.20 Å elongation of the carbonyl bond under RAHB influence.
• Steric hindrance: The hydroxyl group’s proximity to the isopropyl chain creates a 7.8–8.2 kcal/mol rotational barrier, limiting conformational flexibility. This constraint directs electrophilic attacks to the para position relative to the hydroxyl group.

Substituent effects follow Hammett parameters, with the electron-withdrawing nature of halogens (−I effect) and the hydroxyl group’s +M mesomeric effect creating a polarized electronic environment. For 3-bromo-5-chloro-2-hydroxyacetophenone derivatives, the calculated pKa of 8.19 ± 0.23 indicates moderate acidity, enabling pH-dependent tautomerism in protic solvents.

Table 2: Electronic Parameters of Ortho-Substituted Aromatic Ketones

Compound	Hammett σ (ortho)	C=O Stretching Frequency (cm⁻¹)
1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one	0.92	1685
3'-Bromo-5'-chloro-2'-hydroxyacetophenone	0.89	1692

Comparative Molecular Geometry Analysis with Related α-Methylpropanophenones

The branched isopropyl chain distinguishes this compound from linear-chain analogs. Compared to 1-(4-chlorophenyl)-2-methylpropan-1-one, the 3-bromo-5-chloro substitution reduces symmetry, resulting in:

• Bond angle distortion: The C–C–C angle in the isopropyl group widens from 112° to 116° due to steric repulsion with the ortho substituents.
• Van der Waals volume: Molecular volume increases by 12.7 ų compared to non-halogenated analogs, influencing solubility parameters (logP = 2.8 ± 0.3).

Table 3: Geometric Comparison with α-Methylpropanophenones

Parameter	1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one	1-(4-Methylphenyl)-2-methylpropan-1-one
C=O bond length (Å)	1.215	1.208
Aromatic ring twist (°)	18.2	5.4
Solubility (mg/mL, EtOAc)	47.3	89.1

The halogenated derivative exhibits 23% greater molecular polarizability (α = 27.4 × 10⁻²⁴ cm³) than non-halogenated counterparts, enhancing dipole-dipole interactions in crystalline phases.

Preparation Methods

Sequential Halogenation of 2-Hydroxyacetophenone

• Chlorination is typically performed first to introduce chlorine at the 5-position. This can be achieved using chlorine gas or chlorinating agents such as sulfuryl chloride (SO2Cl2) under controlled temperature and solvent conditions to avoid over-chlorination or side reactions.
• Bromination follows, targeting the 3-position. Bromine or N-bromosuccinimide (NBS) is used under mild acidic or neutral conditions to selectively brominate the aromatic ring adjacent to the hydroxy group.

This sequence exploits the directing effects of the hydroxyl and ketone groups, which activate specific positions on the ring for electrophilic substitution.

One-Pot Halogenation Approach

Some protocols combine halogenation steps in a single reaction vessel by carefully controlling reagent addition rates, temperature, and solvent polarity. This method improves efficiency and reduces purification steps.

Hydrolysis and Purification

After halogenation, hydrolysis in acidic medium may be applied to remove protecting groups or convert intermediates to the desired hydroxyphenyl ketone. Acidic hydrolysis conditions typically involve aqueous sulfuric acid mixed with organic solvents like toluene or dichloromethane at 80–120 °C for several hours.

Example from Patent Literature

A Chinese patent (CN101735023B) describes hydrolyzing a precursor compound in a mixed acidic medium (aqueous sulfuric acid and organic inert solvent such as toluene or dichloromethane) at 60–150 °C to yield halogenated hydroxyphenols with high purity and yield (up to 90%). This method is scalable and cost-effective.

Reaction Conditions and Yields

Step	Reagents/Conditions	Temperature (°C)	Time	Yield (%)	Notes
Chlorination	Cl2 or SO2Cl2, solvent (e.g., acetic acid)	0–25	1–3 hours	80–90	Controlled to avoid poly-chlorination
Bromination	Br2 or NBS, solvent (e.g., ethanol)	0–25	1–2 hours	85–95	Selective for 3-position due to OH directing
Acidic Hydrolysis	H2SO4 (5–90%), toluene or DCM	80–120	2–6 hours	90	Purification through extraction and filtration

Analytical Characterization

• NMR Spectroscopy confirms substitution patterns: aromatic protons show characteristic shifts and coupling constants consistent with 3-bromo and 5-chloro substitution.
• HPLC purity commonly exceeds 90%, indicating efficient reaction and purification.
• Mass Spectrometry confirms molecular weight (277.54 g/mol) consistent with the formula C10H10BrClO2.
• InChI and SMILES identifiers allow unambiguous compound identification.

Chemical Reaction Analysis

The compound’s synthesis is notable for:

• Electrophilic aromatic substitution (EAS): Directed halogenation exploits the activating effect of the hydroxyl group and the deactivating effect of the ketone to achieve regioselectivity.
• Hydrolysis: Conversion of intermediates or protecting groups to the free hydroxy compound under acidic conditions.
• Purification: Typically involves extraction, filtration, and recrystallization to achieve high purity.

Summary Table of Preparation Methods

Method Type	Description	Advantages	Disadvantages
Sequential Halogenation	Stepwise chlorination then bromination	High regioselectivity	Requires multiple steps
One-Pot Halogenation	Combined halogenation in one vessel	Time and cost efficient	Requires precise control
Acidic Hydrolysis	Hydrolysis of intermediates in acidic medium	High yield and purity	Requires corrosive acids
Patent Hydrolysis Method	Hydrolysis in sulfuric acid + organic solvent (toluene)	Scalable, cost-effective	Needs temperature control

Research Findings and Applications

• The compound serves as an intermediate in synthesizing chromanones, chalcones, and other bioactive molecules.
• Its halogenated structure enhances biological activity, making it a candidate for antibacterial and antifungal studies.
• The preparation methods emphasize mild conditions to preserve sensitive functional groups while achieving selective halogenation.

Chemical Reactions Analysis

1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions typically yield hydroxy derivatives.

Substitution: Halogen atoms in the compound can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Major products formed from these reactions include quinones, hydroxy derivatives, and substituted phenyl compounds .

Scientific Research Applications

1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one is a halogenated aromatic hydroxyl ketone with a unique molecular structure, featuring bromine and chlorine atoms attached to a hydroxyphenyl group. The molecular formula is C10H10BrClO2, and it has a molecular weight of 277.54 g/mol. This compound has potential applications in organic synthesis and medicinal chemistry due to its reactivity.

Potential Applications

• Organic Synthesis: 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one is used as a building block in the synthesis of more complex organic molecules.
• Medicinal Chemistry: Research indicates it may have potential antibacterial and antifungal properties. Its structure may allow it to interact with biological targets, making it a candidate for pharmacological studies.

Biological Activities and Interactions

Research suggests that 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one can modulate biological pathways through interactions with proteins and enzymes. It can engage in hydrogen bonds and electrophilic aromatic substitutions, which can modify biological pathways. These interactions are crucial for understanding its potential therapeutic effects and assessing its efficacy and safety in medicinal applications. The compound's halogenated structure may enhance its interaction with biological targets. Its mechanism of action likely involves its ability to form hydrogen bonds and engage in electrophilic aromatic substitutions, which can modify biological pathways.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one involves its interaction with various molecular targets. The compound’s halogenated structure allows it to participate in electrophilic aromatic substitution reactions, which can modify biological molecules and pathways. Its hydroxyl group can form hydrogen bonds, influencing its binding affinity to target proteins and enzymes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

Key differences among analogs arise from substituent positions, halogen types, and ketone chain lengths. Below is a comparative analysis:

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties	References
1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one	C₉H₈BrClO₂	263.52	3-Br, 5-Cl, 2-OH, branched ketone	High polarity (hydroxyl group), moderate lipophilicity (Cl/Br), potential for metal coordination
1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-iodoethanone	C₈H₅BrClIO₂	375.39	3-Br, 5-Cl, 2-OH, iodo-ketone	Higher molecular weight, increased steric bulk (iodine), lower solubility in polar solvents
2-Bromo-1-(3-chloro-4-methylphenyl)propan-1-one	C₁₀H₁₀BrClO	261.54	3-Cl, 4-CH₃, Br-ketone	Enhanced lipophilicity (methyl group), no hydroxyl group for H-bonding
1-(4-Bromophenyl)-2-methylpropan-1-one	C₁₀H₁₁BrO	227.10	4-Br, branched ketone	Lower polarity (no hydroxyl/Cl), higher volatility
1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-one	C₁₂H₁₄O₂	190.24	Benzofuran ring, branched ketone	Reduced halogen influence, increased aromatic π-π interactions

Key Observations:

• Polarity: The hydroxyl group in the target compound enhances solubility in polar solvents compared to non-hydroxylated analogs like 1-(4-bromophenyl)-2-methylpropan-1-one .
• Lipophilicity : Chloro and bromo substituents increase logP values, but the hydroxyl group counterbalances this effect in the target compound, making it less lipophilic than 2-Bromo-1-(3-chloro-4-methylphenyl)propan-1-one .

Crystallographic and Computational Insights

• Crystal Packing: Hirshfeld surface analysis of the copper(II) complex of a related ethanone derivative (1-(3-bromo-5-chloro-2-hydroxyphenyl)ethan-1-one) revealed intermolecular H-bonding and halogen∙∙∙halogen interactions, which stabilize the crystal lattice . Similar interactions are expected in the target compound.

Biological Activity

1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one is a halogenated aromatic hydroxyl ketone that has garnered attention for its potential biological activities. This compound, characterized by its unique molecular structure, incorporates both bromine and chlorine atoms, which significantly influence its reactivity and interaction with biological systems. This article delves into the compound's biological activity, synthesis methods, and comparative analysis with similar compounds.

• Molecular Formula : C10H10BrClO2
• Molecular Weight : 277.54 g/mol
• IUPAC Name : 1-(3-bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one

Synthesis Methods

The synthesis of 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one typically involves halogenation processes. A common method includes the controlled bromination and chlorination of 2-hydroxyacetophenone derivatives. This process ensures the introduction of the halogen atoms at the desired positions, resulting in the formation of the target compound.

Biological Activity

Research indicates that 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one exhibits notable antibacterial and antifungal properties. Its halogenated structure enhances its interaction with biological targets, making it a candidate for further pharmacological studies. The compound's mechanism of action likely involves:

• Electrophilic Aromatic Substitution : The presence of halogens allows for modifications to biological pathways by engaging in electrophilic substitutions.
• Hydrogen Bond Formation : The hydroxyl group contributes to its binding affinity to various proteins and enzymes.

Comparative Analysis

A comparison with structurally similar compounds reveals the unique features of 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one. The following table summarizes key similarities and differences:

Compound Name	Molecular Formula	Key Features
1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one	C10H10BrClF	Contains fluorine; potential for enhanced biological activity due to additional halogen
3-Amino-1-(3-bromo-5-chloro-2-hydroxyphenyl)propan-1-one	C10H12BrClN	Incorporates an amino group; may exhibit different reactivity patterns
1-(3-Bromo-5-chloro-2-hydroxyphenyl)ethanone	C9H8BrClO	Lacks the methylpropanone moiety; simpler structure with potential for different applications

Case Studies and Research Findings

Several studies have explored the biological activities of this compound:

• Antimicrobial Activity : In vitro studies demonstrated that 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2-methylpropan-1-one exhibited significant antimicrobial potency against various bacterial strains, including Staphylococcus aureus and Escherichia coli .
• DNA Interaction Studies : Research indicated that similar compounds could moderately cleave plasmid DNA, suggesting potential applications in gene therapy or as antibacterial agents .
• Enzyme Inhibition Studies : Computational docking analyses have predicted that this compound may inhibit specific enzymes critical for metabolic pathways, particularly those involved in diabetes management .